Cas no 1803570-40-2 (4-acetyl-1,4-diazepane-1-carboximidamide hydrobromide)

• Product Name: 4-acetyl-1,4-diazepane-1-carboximidamide hydrobromide
• CAS No: 1803570-40-2
• MDL: MFCD28714705
• CID: 4615776
• PubChem ID: 119031628
• Update Time: 2025-10-16

4-acetyl-1,4-diazepane-1-carboximidamide hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-1,4-diazepane-1-carboximidamide hydrobromide

• MDL： MFCD28714705

Additional information on 4-acetyl-1,4-diazepane-1-carboximidamide hydrobromide

Introduction to 4-Acetyl-1,4-diazepane-1-carboximidamide Hydrobromide (CAS No. 1803570-40-2)

4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide (CAS No. 1803570-40-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of 1,4-diazepane, a heterocyclic structure known for its potential pharmacological properties. The addition of the acetyl and carboximidamide groups, along with the hydrobromide salt, imparts unique chemical and biological characteristics that make it a promising candidate for various therapeutic applications.

The molecular formula of 4-acetyl-1,4-diazepane-1-carboximidamide hydrobromide is C₉H₁₅N₄O₂·HBr, and its molecular weight is approximately 263.15 g/mol. The compound's structure features a seven-membered diazepane ring with an acetyl group at the 4-position and a carboximidamide group at the 1-position. The hydrobromide salt form ensures solubility and stability, which are crucial for pharmaceutical formulations.

In recent years, the study of 4-acetyl-1,4-diazepane-1-carboximidamide hydrobromide has focused on its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. One of the key areas of interest is its activity as an inhibitor of histone deacetylases (HDACs), which are implicated in epigenetic regulation and have been linked to several diseases, including cancer and neurodegenerative disorders.

HDAC inhibitors have shown promise in preclinical studies for their ability to modulate gene expression by preventing the deacetylation of histone proteins. This can lead to changes in chromatin structure and gene transcription, ultimately affecting cell proliferation, differentiation, and apoptosis. Research has demonstrated that 4-acetyl-1,4-diazepane-1-carboximidamide hydrobromide exhibits selective HDAC inhibition, particularly against HDAC6 and HDAC8, which are associated with microtubule dynamics and protein folding.

Beyond its role as an HDAC inhibitor, 4-acetyl-1,4-diazepane-1-carboximidamide hydrobromide has also been investigated for its potential as an anticonvulsant agent. Preclinical studies have shown that this compound can effectively reduce seizure activity in animal models of epilepsy. The mechanism of action is thought to involve modulation of GABAergic neurotransmission, which plays a critical role in inhibiting neuronal excitability.

The pharmacokinetic properties of 4-acetyl-1,4-diazepane-1-carboximidamide hydrobromide have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have demonstrated that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a half-life that allows for once-daily dosing in clinical settings.

Safety assessments have also been conducted to evaluate the potential side effects and toxicity of 4-acetyl-1,4-diazepane-1-carboximidamide hydrobromide. Preclinical studies in rodents have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects on major organs or physiological parameters. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The development of 4-acetyl-1,4-diazepane-1-carboximidamide hydrobromide as a therapeutic agent is currently underway in several phases of clinical trials. Early-phase trials have focused on establishing dose-ranging and safety profiles in healthy volunteers and patients with specific conditions such as cancer and epilepsy. Preliminary results have been encouraging, with the compound showing promising efficacy and a favorable safety profile.

In conclusion, 4-acetyl-1,4-diazepane-1-carboximidamide hydrobromide (CAS No. 1803570-40-2) represents a promising new compound with diverse potential applications in medicine. Its unique chemical structure and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic benefits, it is likely that this compound will play an increasingly important role in the treatment of various diseases.